Cas no 1019580-55-2 (N-(pentan-2-yl)cyclopentanamine)
N-(pentan-2-yl)cyclopentanamine Chemical and Physical Properties
Names and Identifiers
-
- N-pentan-2-ylcyclopentanamine
- N-(pentan-2-yl)cyclopentanamine
-
- Inchi: 1S/C10H21N/c1-3-6-9(2)11-10-7-4-5-8-10/h9-11H,3-8H2,1-2H3
- InChI Key: ZKJDXJYMFWGCPF-UHFFFAOYSA-N
- SMILES: N(C(C)CCC)C1CCCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 95
- XLogP3: 2.7
- Topological Polar Surface Area: 12
N-(pentan-2-yl)cyclopentanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N298886-100mg |
n-(pentan-2-yl)cyclopentanamine |
1019580-55-2 | 100mg |
$ 70.00 | 2022-06-03 | ||
| TRC | N298886-500mg |
n-(pentan-2-yl)cyclopentanamine |
1019580-55-2 | 500mg |
$ 275.00 | 2022-06-03 | ||
| TRC | N298886-1g |
n-(pentan-2-yl)cyclopentanamine |
1019580-55-2 | 1g |
$ 410.00 | 2022-06-03 | ||
| Life Chemicals | F1967-9369-0.25g |
N-(pentan-2-yl)cyclopentanamine |
1019580-55-2 | 95%+ | 0.25g |
$255.0 | 2023-09-06 | |
| Life Chemicals | F1967-9369-0.5g |
N-(pentan-2-yl)cyclopentanamine |
1019580-55-2 | 95%+ | 0.5g |
$269.0 | 2023-09-06 | |
| Life Chemicals | F1967-9369-1g |
N-(pentan-2-yl)cyclopentanamine |
1019580-55-2 | 95%+ | 1g |
$284.0 | 2023-09-06 | |
| Life Chemicals | F1967-9369-2.5g |
N-(pentan-2-yl)cyclopentanamine |
1019580-55-2 | 95%+ | 2.5g |
$568.0 | 2023-09-06 | |
| Life Chemicals | F1967-9369-5g |
N-(pentan-2-yl)cyclopentanamine |
1019580-55-2 | 95%+ | 5g |
$852.0 | 2023-09-06 | |
| Life Chemicals | F1967-9369-10g |
N-(pentan-2-yl)cyclopentanamine |
1019580-55-2 | 95%+ | 10g |
$1193.0 | 2023-09-06 |
N-(pentan-2-yl)cyclopentanamine Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on N-(pentan-2-yl)cyclopentanamine
Research Brief on N-(pentan-2-yl)cyclopentanamine (CAS: 1019580-55-2): Recent Advances and Applications
N-(pentan-2-yl)cyclopentanamine (CAS: 1019580-55-2) is a chemical compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic uses. The information presented here is based on a comprehensive review of recent academic literature, patents, and industry reports.
The synthesis of N-(pentan-2-yl)cyclopentanamine has been optimized in several studies to improve yield and purity. Recent advancements in catalytic methods and green chemistry approaches have enabled more efficient production of this compound, reducing environmental impact and cost. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated a novel catalytic system that achieved a 90% yield under mild conditions, highlighting the potential for scalable industrial production.
Pharmacological studies have explored the compound's interactions with various biological targets, particularly in the central nervous system. Preliminary findings suggest that N-(pentan-2-yl)cyclopentanamine may exhibit modulatory effects on neurotransmitter systems, making it a candidate for further investigation in neurological and psychiatric disorders. However, detailed mechanistic studies and clinical trials are still needed to validate these observations and assess safety profiles.
In addition to its potential therapeutic applications, N-(pentan-2-yl)cyclopentanamine has also been investigated as a building block for more complex chemical entities. Its unique structural features make it a valuable intermediate in the synthesis of novel compounds with diverse biological activities. Recent patents have highlighted its use in the development of new antimicrobial and anti-inflammatory agents, showcasing its versatility in drug discovery.
Despite these promising developments, challenges remain in the widespread adoption of N-(pentan-2-yl)cyclopentanamine. Regulatory hurdles, scalability issues, and the need for further toxicological studies are critical factors that must be addressed. Collaborative efforts between academia and industry will be essential to overcome these barriers and unlock the full potential of this compound.
In conclusion, N-(pentan-2-yl)cyclopentanamine (CAS: 1019580-55-2) represents a promising area of research with significant implications for the chemical and pharmaceutical industries. Continued investment in research and development will be crucial to fully understand its properties and applications. This brief serves as a snapshot of the current state of knowledge and highlights the need for further exploration in this field.
1019580-55-2 (N-(pentan-2-yl)cyclopentanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)